Cas no 1447961-75-2 (3-Bromo-6-methylquinolin-2-amine)

• Product Name: 3-Bromo-6-methylquinolin-2-amine
• CAS No: 1447961-75-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5713941
• PubChem ID: 97181842
• Update Time: 2026-03-11

3-Bromo-6-methylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22509757
• SB70107
• DTXSID101297239
• 2-Quinolinamine, 3-bromo-6-methyl-
• 3-Bromo-6-methylquinolin-2-amine
• 1447961-75-2
• 3-Bromo-6-methyl-quinolin-2-ylamine

• Inchi： 1S/C10H9BrN2/c1-6-2-3-9-7(4-6)5-8(11)10(12)13-9/h2-5H,1H3,(H2,12,13)
• InChI Key： LUSHHNDWXPQZAC-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C2C=CC(C)=CC2=C1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• Boiling Point: 338.6±37.0 °C(Predicted)
• pka: 4.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Bromo-6-methylquinolin-2-amine

3-Bromo-6-methylquinolin-2-amine: A Comprehensive Overview

The compound 3-Bromo-6-methylquinolin-2-amine, identified by the CAS number 1447961-75-2, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the quinoline family, which has been extensively studied for its diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Bromo-6-methylquinolin-2-amine consists of a quinoline ring system with a bromine atom at position 3, a methyl group at position 6, and an amine group at position 2. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 3-Bromo-6-methylquinolin-2-amine as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel anti-inflammatory agents, where the bromine substituent plays a critical role in modulating the compound's pharmacokinetic properties. Additionally, the methyl group at position 6 has been shown to enhance the compound's stability under physiological conditions, making it a promising candidate for drug delivery systems.

In the context of materials science, 3-Bromo-6-methylquinolin-2-amine has been investigated for its potential as a building block in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The amine group at position 2 facilitates coordination with metal ions, enabling the formation of stable MOF structures with high surface area and porosity. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Bromo-6-methylquinolin-2-amine typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates and reduce energy consumption during the preparation of this compound.

Beyond its chemical synthesis, 3-Bromo-6-methylquinolin-2-amine has been studied for its biological activity. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

In conclusion, 3-Bromo-6-methylquinolin-2-amne, with its unique structural features and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its role as a precursor for bioactive molecules and advanced materials underscores its importance in modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position in the chemical landscape.